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Compound of Interest

Compound Name: Acid Yellow 9 monosodium salt

Cat. No.: B1371584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, synthesis,

and physicochemical properties of Acid Yellow 9 monosodium salt, an azo dye with

applications in various scientific and industrial fields.

Chemical Structure and Identification
Acid Yellow 9, also known as Fast Yellow AB, is a monoazo dye. The structure is characterized

by an azobenzene backbone substituted with an amino group and two sulfonic acid groups.

The monosodium salt form indicates that one of the acidic sulfonic acid groups is deprotonated

and ionically bonded to a sodium ion.

The IUPAC name for the monosodium salt is sodium (E)-2-amino-5-((4-

sulfonatophenyl)diazenyl)benzenesulfonate. It is important to distinguish this from the more

commonly available disodium salt (CAS Number: 2706-28-7).

Structural Representation:

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for Acid Yellow 9 is presented in the tables below. This

information is crucial for its application in experimental settings, ensuring accurate preparation

of solutions and interpretation of results.
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Table 1: General Properties
Property Value Reference

Molecular Formula C₁₂H₁₀N₃NaO₆S₂ [1]

Molecular Weight 379.34 g/mol [1]

Appearance Yellow to Orange Solid Powder [2]

CAS Number 74543-21-8 [1]

Table 2: Solubility Data
Solvent Solubility Reference

Water Soluble [3]

Ethanol Soluble [2]

DMSO 55 mg/mL [4]

Note: A specific aqueous solubility value and melting point for the monosodium salt are not

readily available in the cited literature.

Table 3: Spectroscopic Data (UV-Visible)
The absorption maxima (λmax) of Acid Yellow 9 are highly dependent on the pH of the solution,

which is a characteristic feature of many azo dyes and is attributed to the protonation state of

the molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medkoo.com/products/44762
https://www.medkoo.com/products/44762
https://www.targetmol.com/compound/acid%20yellow%209%20monosodium%20salt
https://www.medkoo.com/products/44762
http://www.worlddyevariety.com/solvent-dyes/solvent-yellow-9.html
https://www.targetmol.com/compound/acid%20yellow%209%20monosodium%20salt
https://www.medchemexpress.com/acid-yellow-9-monosodium-salt.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Condition λmax (nm)
Observed
Color

Electronic
Transition

Reference

Basic Solution ~390 Yellow n-π

Acidic Solution

(pH 1.80 - 0.60)
~500 Red π-π

UV Region

(Basic)
~263 Colorless

π-π* (aromatic

system)

UV Region

(Acidic)
~307 Colorless

π-π* (aromatic

system)

Note: Further spectroscopic data, including 1H and 13C NMR, are not widely available in the

reviewed literature.

Synthesis of Acid Yellow 9
There are two primary methods for the synthesis of Acid Yellow 9. The most common industrial

method is the disulfonation of 4-aminoazobenzene. A more detailed laboratory-scale synthesis

involves diazotization and azo coupling reactions.

General Manufacturing Method: Sulfonation
The industrial production of Acid Yellow 9 typically involves the disulfonation of 4-

(Phenyldiazenyl)benzenamine (also known as C.I. Solvent Yellow 1).[2] This process

introduces two sulfonic acid groups onto the aromatic rings of the 4-aminoazobenzene

molecule.
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Synthesis of Acid Yellow 9 via Sulfonation

4-Aminoazobenzene

Acid Yellow 9

Disulfonation

Sulfonating Agent
(e.g., H2SO4/SO3)
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Experimental Workflow for Acid Yellow 9 Synthesis

Part A: Diazotization

Part B: Azo Coupling

Part C: Purification

Sulfanilic Acid + Na2CO3

Sodium Sulfanilate Solution

Dissolve

Add NaNO2

Cool to 0-5°C

4-Sulfobenzenediazonium Salt
(Suspension)

Add to

Iced HCl Solution

Coupled Product
(Solution)

2-Aminobenzenesulfonic Acid
in NaOH

Cool to 5°C

Add Diazonium Salt

Add NaCl

Precipitated
Acid Yellow 9

Salting Out

Vacuum Filtration

Wash with NaCl Solution

Recrystallization
(from hot water)

Dry

Purified Acid Yellow 9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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